2-Amino-3-chloro-5-(2,4-dichloro-phenyl)-isonicotinonitrile

• Molecular Formula: C12H6Cl3N3
• Molecular Weight: 298.6 g/mol
• IUPAC Name: 2-amino-3-chloro-5-(2,4-dichlorophenyl)pyridine-4-carbonitrile
• InChI: InChI=1S/C12H6Cl3N3/c13-6-1-2-7(10(14)3-6)9-5-18-12(17)11(15)8(9)4-16/h1-3,5H,(H2,17,18)
• InChI Key: YSURTCBFUNEFPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=CN=C(C(=C2C#N)Cl)N

Description

2-Amino-3-chloro-5-(2,4-dichloro-phenyl)-isonicotinonitrile is a useful research compound. Its molecular formula is C12H6Cl3N3 and its molecular weight is 298.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-5-(2,4-dichloro-phenyl)-isonicotinonitrile (300 mg, 1.14 mmol, prepared according to Example 15, Step 6.1) and NCS (159 mg, 1.19 mmol) in DMF (4 mL) was stirred and heated at 50° C. for 3 h. The reaction mixture was cooled to RT, poured into AcOEt (40 mL) and washed with water (10 mL). The organic layer was dried over Na2SO4, filtered and evaporated. The residue was purified by Combi-Flash Companion™ (Isco Inc.) column chromatography (SiO2; gradient elution, hexane/TBME 95:5→100% TBME) to yield the title compound (310 mg, 0.99 mmol, 87%) as a yellow solid. MS: 296 [M−1]+; HPLC: AtRet=2.43; TLC: RF 0.33 (hexane/TBME 1:1).